Cas no 67875-54-1 (tert-Butylpentamethyldisiloxane)

• Product Name: tert-Butylpentamethyldisiloxane
• CAS No: 67875-54-1
• MF: C₉H₂₄OSi₂
• MW: 204.457264900208
• CID: 2798478
• PubChem ID: 590017
• Update Time: 2025-04-21

tert-Butylpentamethyldisiloxane Chemical and Physical Properties

Names and Identifiers

• DTXSID00343484
• pentamethyl-t-butyl-disiloxane
• SCHEMBL763573
• tert-Butylpentamethyldisiloxane
• 1-tert-Butyl-1,1,3,3,3-pentamethyldisiloxane
• 67875-54-1
• 1-tert-Butyl-1,1,3,3,3-pentamethyldisiloxane #
• (trimethylsilylmethoxy)-tert-butyldimethylsilane

• Inchi： 1S/C9H24OSi2/c1-9(2,3)12(7,8)10-11(4,5)6/h1-8H3
• InChI Key： KDJUMPQFOPXSMM-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[Si](C)(C)C

Computed Properties

• Exact Mass: 204.13656845Da
• Monoisotopic Mass: 204.13656845Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų